Cas no 2139037-29-7 (3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 2139037-29-7
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 6518391
• PubChem ID: 133667441
• Update Time: 2025-10-28

3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine
• EN300-1147950
• 2139037-29-7

• Inchi： 1S/C10H10BrN3/c1-6-3-2-4-7(11)10(6)8-5-9(12)14-13-8/h2-5H,1H3,(H3,12,13,14)
• InChI Key： NVYCDJUFGAGMIL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1C1=CC(N)=NN1

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine

Comprehensive Overview of 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine (CAS No. 2139037-29-7)

The compound 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine (CAS No. 2139037-29-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the brominated aromatic ring and the pyrazole amine moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine has surged due to their versatility in medicinal chemistry. The pyrazole core is a common scaffold in many FDA-approved drugs, and the addition of a bromo substituent enhances its reactivity, enabling further functionalization. This compound is often explored for its potential in treating inflammatory diseases, cancer, and microbial infections, aligning with current trends in precision medicine and targeted therapy.

From a synthetic perspective, CAS No. 2139037-29-7 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its high purity and stability under standard conditions make it a reliable building block for combinatorial chemistry. Laboratories frequently inquire about its storage conditions, solubility, and handling protocols, reflecting its practical relevance in industrial and academic settings.

The agrochemical sector also benefits from 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine, as its derivatives exhibit herbicidal and insecticidal properties. With growing concerns about sustainable agriculture and pesticide resistance, this compound is being studied for its eco-friendly alternatives. Its mode of action often involves disrupting enzymatic processes in pests, offering a low-toxicity solution compared to traditional chemicals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 2139037-29-7. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance. The compound’s spectral data and chromatographic profiles are well-documented, facilitating its integration into quality-controlled workflows.

In the context of green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. For instance, microwave-assisted synthesis and catalytic reductions are being tested to improve the yield of 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine. Such innovations align with global initiatives like the UN Sustainable Development Goals, particularly in reducing the environmental footprint of chemical manufacturing.

Market trends indicate a rising interest in custom synthesis and contract research for compounds like CAS No. 2139037-29-7. Pharmaceutical companies and CROs (Contract Research Organizations) frequently outsource its production to specialized firms, emphasizing cost-efficiency and scalability. This trend underscores the compound’s commercial viability and its role in accelerating drug development pipelines.

Safety data sheets (SDS) for 3-(2-bromo-6-methylphenyl)-1H-pyrazol-5-amine highlight standard precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as hazardous under normal conditions, adherence to Good Laboratory Practices (GLP) is recommended to mitigate risks during handling and disposal.

Future research directions for CAS No. 2139037-29-7 may explore its enantiomeric forms or hybrid derivatives for enhanced bioactivity. The integration of computational chemistry and AI-driven drug design could further unlock its potential, addressing unmet medical needs. As the scientific community continues to investigate this compound, its applications are expected to expand across diverse fields, from material science to biotechnology.